61645-34-9(2-hydrazinylquinoxaline) Price
This page is the exclusive Price page for 61645-34-9(2-hydrazinylquinoxaline).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2-hydrazinylquinoxaline Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Chemenu | CM221416-5g | chemenu | 97% | 5g | $314 | 04 Aug. 2021 | |
| BAI LING WEI Technology Co., Ltd. | 125646-1G | bai ling wei | 97% | 1G | ￥ 1366 | 26 Apr. 2022 | |
| BAI LING WEI Technology Co., Ltd. | 125646-5G | bai ling wei | 97% | 5G | ￥ 4088 | 26 Apr. 2022 | |
| TRC | H716558-5mg | trc | 5mg | $ 50.00 | 04 Jun. 2022 | ||
| TRC | H716558-10mg | trc | 10mg | $ 65.00 | 04 Jun. 2022 | ||
| TRC | H716558-50mg | trc | 50mg | $ 80.00 | 04 Jun. 2022 | ||
| abcr | AB145386-5 g | abcr | 5g | €869.50 | 09 Mar. 2023 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18885-1G | nan jing yao shi | 95% | 1g | ￥ 396.00 | 04 Apr. 2023 | |
| Chemenu | CM221416-5g | chemenu | 97% | 5g | $*** | 30 May. 2023 | |
| abcr | AB145386-1 g | abcr | 95% | 1 g | €443.60 | 20 Jul. 2023 | |
| abcr | AB145386-100 mg | abcr | 95% | 100 mg | €182.10 | 20 Jul. 2023 | |
| abcr | AB145386-250 mg | abcr | 95% | 250 mg | €247.80 | 20 Jul. 2023 | |
| Alichem | A250001609-5g | alichem | 97% | 5g | $356.16 | 01 Sep. 2023 | |
| eNovation Chemicals LLC | D766408-5g | enovation | 95% | 5g | $925 | 04 Sep. 2023 | |
| Life Chemicals | F1978-0016-0.25g | lifechemical | 95%+ | 0.25g | $99.0 | 06 Sep. 2023 | |
| Life Chemicals | F1978-0016-0.5g | lifechemical | 95%+ | 0.5g | $105.0 | 06 Sep. 2023 | |
| Life Chemicals | F1978-0016-1g | lifechemical | 95%+ | 1g | $111.0 | 06 Sep. 2023 | |
| Life Chemicals | F1978-0016-2.5g | lifechemical | 95%+ | 2.5g | $222.0 | 06 Sep. 2023 | |
| Life Chemicals | F1978-0016-5g | lifechemical | 95%+ | 5g | $333.0 | 06 Sep. 2023 | |
| Life Chemicals | F1978-0016-10g | lifechemical | 95%+ | 10g | $520.0 | 06 Sep. 2023 | |
| Matrix Scientific | 085574-250mg | matrixscientific | 97% | 250mg | $75.00 | 11 Sep. 2023 | |
| Matrix Scientific | 085574-1g | matrixscientific | 97% | 1g | $136.00 | 11 Sep. 2023 | |
| Matrix Scientific | 085574-10g | matrixscientific | 97% | 10g | $666.00 | 11 Sep. 2023 | |
| BAI LING WEI Technology Co., Ltd. | A01125646-1g | bai ling wei | 97% | 1g | ￥1366 | 24 Nov. 2023 | |
| BAI LING WEI Technology Co., Ltd. | A01125646-5g | bai ling wei | 97% | 5g | ￥4088 | 24 Nov. 2023 | |
| BAI LING WEI Technology Co., Ltd. | J66OR29182-1g | bai ling wei | 1g | ￥2200 | 24 Nov. 2023 | ||
| BAI LING WEI Technology Co., Ltd. | K82AS-57795-250mg | bai ling wei | >95% | 250mg | ￥3843 | 24 Nov. 2023 | |
| BAI LING WEI Technology Co., Ltd. | J92085574-250mg | bai ling wei | 97% | 250mg | ￥1350 | 24 Nov. 2023 | |
| BAI LING WEI Technology Co., Ltd. | J92085574-1g | bai ling wei | 97% | 1g | ￥2448 | 24 Nov. 2023 | |
| BAI LING WEI Technology Co., Ltd. | J92085574-10g | bai ling wei | 97% | 10g | ￥11988 | 24 Nov. 2023 |
61645-34-9 Related suppliers
Amadis Chemical Company Limited
(CAS:61645-34-9)2-hydrazinylquinoxaline
Purity:
99%
Quantity:
1g
Price ($):
263.0
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises